N-(1-ethylpropyl)-4-methoxybenzenesulfonamide

• IUPAC Name: 4-methoxy-N-pentan-3-ylbenzenesulfonamide
• InChI: InChI=1S/C12H19NO3S/c1-4-10(5-2)13-17(14,15)12-8-6-11(16-3)7-9-12/h6-10,13H,4-5H2,1-3H3
• InChI Key: WPMDJRXXLRMKEQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NS(=O)(=O)C1=CC=C(C=C1)OC
• Molecular Formula: C12H19NO3S
• Molecular Weight: 257.35 g/mol

Description

N-(1-ethylpropyl)-4-methoxybenzenesulfonamide, also known as EPM, is a chemical compound that has been extensively studied for its potential applications in scientific research. EPM is a sulfonamide derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in a variety of laboratory experiments.

Mechanism of Action

The exact mechanism of action of N-(1-ethylpropyl)-4-methoxybenzenesulfonamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in the production of inflammatory mediators. Additionally, N-(1-ethylpropyl)-4-methoxybenzenesulfonamide has been shown to modulate the activity of certain ion channels in the nervous system, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
Studies have shown that N-(1-ethylpropyl)-4-methoxybenzenesulfonamide exhibits a range of biochemical and physiological effects, including analgesia, anti-inflammatory activity, and modulation of ion channel activity. Additionally, N-(1-ethylpropyl)-4-methoxybenzenesulfonamide has been shown to have a relatively low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1-ethylpropyl)-4-methoxybenzenesulfonamide for use in laboratory experiments is its relatively low toxicity profile, which makes it a safer alternative to other compounds that exhibit similar effects. However, one limitation of N-(1-ethylpropyl)-4-methoxybenzenesulfonamide is its relatively low potency, which may make it less effective in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(1-ethylpropyl)-4-methoxybenzenesulfonamide, including the development of more potent analogues, the study of its effects on different types of pain, and the investigation of its potential applications in other areas of scientific research, such as cancer biology and immunology. Additionally, further studies are needed to fully elucidate the mechanism of action of N-(1-ethylpropyl)-4-methoxybenzenesulfonamide and to determine its safety and efficacy in human clinical trials.

Synthesis Methods

The synthesis of N-(1-ethylpropyl)-4-methoxybenzenesulfonamide involves the reaction of 4-methoxybenzenesulfonyl chloride with 1-ethylpropylamine in the presence of a base catalyst. The resulting product is then purified using standard laboratory techniques, such as column chromatography or recrystallization.

Scientific Research Applications

N-(1-ethylpropyl)-4-methoxybenzenesulfonamide has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and biochemistry. Specifically, N-(1-ethylpropyl)-4-methoxybenzenesulfonamide has been shown to exhibit both analgesic and anti-inflammatory effects, making it a promising candidate for the development of new pain medications.